Cas no 2228755-86-8 (2-4-(dimethylamino)-3-fluorophenylcyclopropane-1-carboxylic acid)

• Product Name: 2-4-(dimethylamino)-3-fluorophenylcyclopropane-1-carboxylic acid
• CAS No: 2228755-86-8
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 6080322
• PubChem ID: 165679204
• Update Time: 2025-10-05

2-4-(dimethylamino)-3-fluorophenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(dimethylamino)-3-fluorophenylcyclopropane-1-carboxylic acid
• EN300-1758102
• 2228755-86-8
• 2-[4-(dimethylamino)-3-fluorophenyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H14FNO2/c1-14(2)11-4-3-7(5-10(11)13)8-6-9(8)12(15)16/h3-5,8-9H,6H2,1-2H3,(H,15,16)
• InChI Key： NXUVEJQSQLJYAE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CC1C(=O)O)N(C)C

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-4-(dimethylamino)-3-fluorophenylcyclopropane-1-carboxylic acid

Comprehensive Overview of 2-4-(dimethylamino)-3-fluorophenylcyclopropane-1-carboxylic acid (CAS No. 2228755-86-8)

2-4-(dimethylamino)-3-fluorophenylcyclopropane-1-carboxylic acid (CAS No. 2228755-86-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropane ring and fluorophenyl moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's dimethylamino group and fluorine substitution play critical roles in its chemical properties, influencing its solubility, stability, and interaction with biological targets. These attributes make 2-4-(dimethylamino)-3-fluorophenylcyclopropane-1-carboxylic acid a valuable candidate for studying enzyme inhibition, receptor modulation, and other therapeutic mechanisms. Its CAS No. 2228755-86-8 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry.

In recent years, the demand for novel small-molecule compounds with tailored functionalities has surged, driven by advancements in precision medicine and personalized therapies. 2-4-(dimethylamino)-3-fluorophenylcyclopropane-1-carboxylic acid aligns with this trend, as its modular structure allows for further derivatization to optimize pharmacokinetic profiles. This adaptability is crucial for addressing challenges in drug delivery and bioavailability, topics frequently discussed in academic and industrial forums.

Another area of interest is the compound's potential role in central nervous system (CNS) research. The fluorophenyl and cyclopropane motifs are known to enhance blood-brain barrier penetration, a key consideration for developing neuroactive agents. Researchers are investigating whether CAS No. 2228755-86-8 could serve as a scaffold for designing next-generation neurotherapeutics, especially in the context of neurodegenerative diseases.

From a synthetic chemistry perspective, the preparation of 2-4-(dimethylamino)-3-fluorophenylcyclopropane-1-carboxylic acid involves multi-step protocols that highlight modern organic synthesis techniques. Optimizing its yield and purity is a common topic in peer-reviewed journals, with emphasis on green chemistry principles to reduce environmental impact. Such discussions resonate with the growing emphasis on sustainable practices in chemical manufacturing.

In summary, 2-4-(dimethylamino)-3-fluorophenylcyclopropane-1-carboxylic acid (CAS No. 2228755-86-8) represents a promising intersection of structural innovation and therapeutic potential. Its applications span drug discovery, CNS research, and sustainable synthesis, making it a compound of enduring interest to scientists and industry professionals alike.